Cas no 2227755-45-3 (rac-(1R,2R)-2-(cyclopropylmethyl)cyclopropan-1-amine)

• Product Name: rac-(1R,2R)-2-(cyclopropylmethyl)cyclopropan-1-amine
• CAS No: 2227755-45-3
• MF: C₇H₁₃N
• MW: 111.184821844101
• CID: 6547402
• PubChem ID: 165619228
• Update Time: 2025-06-08

rac-(1R,2R)-2-(cyclopropylmethyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(cyclopropylmethyl)cyclopropan-1-amine
• 2227755-45-3
• EN300-1833394

• Inchi： 1S/C7H13N/c8-7-4-6(7)3-5-1-2-5/h5-7H,1-4,8H2/t6-,7-/m1/s1
• InChI Key： POCCCLAVTVCKBM-RNFRBKRXSA-N
• SMILES： N[C@@H]1C[C@H]1CC1CC1

Computed Properties

• Exact Mass: 111.104799419g/mol
• Monoisotopic Mass: 111.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 96.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,2R)-2-(cyclopropylmethyl)cyclopropan-1-amine

Introduction to rac-(1R,2R)-2-(cyclopropylmethyl)cyclopropan-1-amine (CAS No. 2227755-45-3)

Rac-(1R,2R)-2-(cyclopropylmethyl)cyclopropan-1-amine (CAS No. 2227755-45-3) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropane and cyclopropylmethyl moieties, exhibits intriguing properties that make it a valuable candidate for various applications, including the development of novel therapeutic agents and as a building block in organic synthesis.

The chiral nature of rac-(1R,2R)-2-(cyclopropylmethyl)cyclopropan-1-amine is particularly noteworthy. Chirality plays a crucial role in the biological activity and pharmacological properties of many compounds. The presence of chiral centers can lead to significant differences in the behavior of enantiomers, which can have distinct effects on biological systems. Understanding and controlling the chirality of compounds like rac-(1R,2R)-2-(cyclopropylmethyl)cyclopropan-1-amine is essential for optimizing their therapeutic potential and minimizing adverse effects.

In recent years, there has been a growing interest in the use of cyclopropane derivatives in medicinal chemistry. The cyclopropane ring is known for its strain energy and unique reactivity, which can be harnessed to design molecules with specific biological activities. For instance, studies have shown that cyclopropane-containing compounds can exhibit potent antimicrobial and antiviral properties, making them promising candidates for the development of new drugs to combat infectious diseases.

The cyclopropylmethyl substituent in rac-(1R,2R)-2-(cyclopropylmethyl)cyclopropan-1-amine adds another layer of complexity to its structure. This substituent can influence the conformational flexibility and electronic properties of the molecule, which in turn can affect its interactions with biological targets. Research has demonstrated that compounds with similar structural features have shown promise in modulating G protein-coupled receptors (GPCRs) and other important protein targets involved in various physiological processes.

The synthesis of rac-(1R,2R)-2-(cyclopropylmethyl)cyclopropan-1-amine has been a subject of extensive study due to its potential applications. Various synthetic routes have been developed to access this compound efficiently and selectively. One common approach involves the use of stereoselective catalytic reactions, which allow for the controlled formation of the desired enantiomer or diastereomer. These methods not only improve the yield and purity of the product but also reduce the environmental impact associated with traditional synthetic processes.

In addition to its potential as a therapeutic agent, rac-(1R,2R)-2-(cyclopropylmethyl)cyclopropan-1-amine serves as a valuable intermediate in the synthesis of more complex molecules. Its unique structure makes it an attractive starting material for the preparation of heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals. The ability to functionalize this compound through various chemical transformations opens up numerous possibilities for its application in different areas of research.

The biological activity of rac-(1R,2R)-2-(cyclopropylmethyl)cyclopropan-1-amine has been explored through various in vitro and in vivo studies. Preliminary results suggest that this compound may have potential as an anxiolytic agent due to its ability to interact with specific neurotransmitter systems in the brain. Further research is needed to fully understand its mechanism of action and evaluate its safety and efficacy as a therapeutic option.

The environmental impact of compounds like rac-(1R,2R)-2-(cyclopropylmethyl)cyclopropan-1-amine is also an important consideration. As part of responsible research practices, efforts are being made to develop sustainable synthetic methods that minimize waste generation and reduce the use of hazardous reagents. Green chemistry principles are increasingly being integrated into the design and synthesis of new compounds to ensure their long-term viability and environmental compatibility.

In conclusion, rac-(1R,2R)-2-(cyclopropylmethyl)cyclopropan-1-amine (CAS No. 2227755-45-3) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its chiral nature and biological activity, make it an attractive candidate for further investigation. Ongoing research aims to unlock its full potential as a therapeutic agent while ensuring responsible and sustainable development practices.